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Introduction

NuPro® is a functional nutrient source derived from yeast extract (Saccharomyces cerevisiae),

specifically designed to support young animals during critical growth phases. It is a

concentrated source of highly digestible and functional nutrients, including nucleotides,

glutamic acid, essential and non-essential amino acids, peptides, and inositol.[1][2] Its

application in the nutrition of young animals aims to enhance performance, support gut health,

and modulate the immune system, providing an effective alternative to traditional animal protein

sources.[3][4] This document provides detailed application notes, experimental protocols, and

performance data for researchers, scientists, and drug development professionals.

Proposed Mechanism of Action
NuPro® delivers a complex of bioactive components that synergistically support the physiology

of young, rapidly growing animals. The primary proposed mechanisms revolve around gut

health, immune function, and efficient nutrient utilization. Nucleotides, for instance, are crucial

for tissues with high cell turnover rates, such as the intestinal lining and immune cells.[3] They

act as precursors for DNA and RNA, are essential for energy transfer (ATP, GTP), and

participate in intracellular signaling.[3] Glutamic acid serves as a primary energy source for

enterocytes, further supporting gut integrity.
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Caption: Conceptual diagram of NuPro's mechanism of action.

Application in Swine Nutrition
Application Notes: In weanling piglets, NuPro® is utilized to mitigate the "post-weaning growth

gap" that results from dietary and environmental stressors.[4] It has been shown to improve

feed intake, enhance daily weight gain, and better feed conversion.[3] Studies indicate that

NuPro® can effectively replace other protein sources, such as potato protein or spray-dried

plasma protein, while improving health outcomes, including a lower incidence of diarrhea.[3][4]

Quantitative Data Summary
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Parameter Control
NuPro®
Treatment

Species/Age Reference

Final Body

Weight (68 days)
23.29 kg 24.39 kg Weanling Piglets [3]

Mortality Rate 1.04% 0.66% Weanling Piglets [3]

Diarrhea

Incidence
Higher Lower

Weanling Piglets

(E. coli

challenge)

[3]

Experimental Protocol: Weanling Piglet Performance Trial

Objective: To evaluate the effect of dietary NuPro® supplementation on the growth

performance and health of weanling piglets.

Animals: 64 piglets, weaned at 21 days of age, with an initial average body weight of 10 kg.

[3]

Experimental Design: Animals are randomly allocated to one of two treatment groups (32

piglets per group).

T1 (Control): Standard starter diet containing 4% potato protein.

T2 (NuPro®): Standard starter diet with 4% potato protein replaced by 4% NuPro®.[3]

Housing: Pigs are housed in pens with controlled environmental conditions, allowing ad

libitum access to feed and water.

Data Collection:

Performance: Body weight and feed intake are recorded weekly to calculate Average Daily

Gain (ADG), Average Daily Feed Intake (ADFI), and Feed Conversion Ratio (FCR).

Health: Fecal consistency is scored daily. Incidence and severity of diarrhea are recorded.

Duration: The trial runs for 28 days post-weaning.
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Statistical Analysis: Data are analyzed using a t-test or ANOVA to determine significant

differences between treatment groups.
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Dietary Treatments (28 Days)

Start: 64 Weanling Piglets
(Avg. BW: 10 kg)

Acclimatization Period

Random Allocation
(n=32 per group)

T1: Control Diet
(4% Potato Protein)

T2: NuPro® Diet
(4% NuPro®)

Data Collection
- Weekly BW & Feed Intake

- Daily Health Scoring

Data Analysis
- Calculate ADG, ADFI, FCR

- Statistical Comparison (t-test)

End: Evaluate Performance
& Health Outcomes
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Milk Replacer Treatments (56 Days)

Start: 20 Holstein Calves
(5 days old)

Random Allocation
(n=10 per group)

T1: Control Milk Replacer
T2: NuPro® Supplemented

Milk Replacer

Growth Data
(BW on d5, d28, d56)

Health Data
(Daily Fecal Scores)

Blood Samples
(d3, d14, d28, d56)

Data Analysis
- ADG Calculation

- Serum Profile Analysis
- Statistical Comparison

End: Evaluate Growth, Health
& Metabolic Status
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Dietary Treatments (6 Weeks)

Start: Juvenile Cobia
(Avg. Weight: 10g)

Acclimatization in Tanks

Random Allocation to
Triplicate Tanks per Diet

D1: Control (0% Replacement) D2: NuPro® (25% Replacement) D3: NuPro® (50% Replacement) D4: NuPro® (75% Replacement)

Data Collection
- Weight Gain, FCR

- Biological Indices (HSI, VSI)
- Fillet Composition

Statistical Analysis
(ANOVA)

End: Evaluate Optimal
Replacement Level
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: NuPro® in Young
Animal Nutrition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166724#application-of-nupro-in-young-animal-
nutrition-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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